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Introduction
Fluopicolide is a systemic fungicide belonging to the acylpicolide chemical class,

demonstrating high efficacy against a broad spectrum of oomycete pathogens.[1][2] Its unique

mode of action makes it a valuable tool in Integrated Pest Management (IPM) programs,

particularly for managing resistance to other fungicide classes.[2][3] These application notes

provide a comprehensive overview of Fluopicolide, its mechanism of action, efficacy data, and

detailed protocols for its evaluation in both laboratory and field settings.

Mode of Action
Fluopicolide disrupts the normal functioning of the cytoskeleton in oomycetes by targeting

spectrin-like proteins.[4] Biochemical studies have revealed that Fluopicolide induces a rapid

delocalization of these proteins from the cell membrane into the cytoplasm in both hyphae and

zoospores. This disruption of spectrin-like proteins, which are believed to be crucial for

maintaining membrane stability and integrity, leads to a cascade of detrimental effects on the

pathogen. The primary consequences of this mode of action are the inhibition of mycelial

growth, prevention of zoospore release and motility, and ultimately, cell lysis. Due to this novel

mechanism, Fluopicolide is classified under the Fungicide Resistance Action Committee

(FRAC) Group 43.
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Caption: Proposed mode of action of Fluopicolide in oomycete cells.

Efficacy and Target Pathogens
Fluopicolide is effective against a wide range of oomycete pathogens, including those that

have developed resistance to other fungicide classes like phenylamides and strobilurins.

Table 1: In Vitro Efficacy of Fluopicolide Against Various
Oomycete Pathogens
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Pathogen Species Common Disease
Average EC50
(µg/mL)

Reference(s)

Phytophthora litchii Litchi Downy Blight 0.131 ± 0.037

Phytophthora

erythroseptica
Pink Rot of Potato 0.08 - 0.35

Phytophthora

cinnamomi
Avocado Root Rot

0.046 - 0.330 (mean

0.133)

Phytophthora capsici Phytophthora Blight 0.08 - 0.24

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the

mycelial growth of a pathogen in vitro.

Application in Integrated Pest Management (IPM)
The integration of Fluopicolide into IPM programs is crucial for sustainable disease

management and mitigating the development of fungicide resistance.

Resistance Management
To prevent the development of resistance, it is essential to adhere to the guidelines provided by

the Fungicide Resistance Action Committee (FRAC).

Tank Mixtures: Always apply Fluopicolide in a tank mix with a fungicide from a different

FRAC group that is also effective against the target pathogen.

Rotation: Rotate Fluopicolide with fungicides that have different modes of action.

Application Limits: Adhere to the recommended maximum number of applications per

season for a specific crop. For example, for potatoes, a maximum of 4 applications

containing Fluopicolide is recommended, not exceeding 50% of the total fungicide

applications for the season, with no more than two consecutive sprays. For fruiting and leafy

vegetables, a maximum of 3 applications is advised, also not exceeding 50% of the total

sprays and with no more than two consecutive applications. For grapes, a maximum of two
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applications is recommended, preferably in alternation with other non-cross-resistant

fungicides.

Preventative Application: Apply Fluopicolide preventatively or at the earliest stages of

disease development for optimal efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b166169?utm_src=pdf-body-img
https://www.benchchem.com/product/b166169?utm_src=pdf-custom-synthesis
https://archive-ouverte.unige.ch/unige:173516
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report09/Fluopicolide.pdf
https://www.researchgate.net/publication/229702740_Fluopicolide_a_new_Anti-oomycetes_Fungicide_with_a_New_Mode_of_Action_inducing_Perturbation_of_a_Spectrin-like_Protein
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153030351
https://www.benchchem.com/product/b166169#application-of-fluopicolide-in-integrated-pest-management-ipm-programs
https://www.benchchem.com/product/b166169#application-of-fluopicolide-in-integrated-pest-management-ipm-programs
https://www.benchchem.com/product/b166169#application-of-fluopicolide-in-integrated-pest-management-ipm-programs
https://www.benchchem.com/product/b166169#application-of-fluopicolide-in-integrated-pest-management-ipm-programs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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